6-amino-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one

• Molecular Formula: C8H10N2OS
• Molecular Weight: 182.25 g/mol
• IUPAC Name: 6-amino-4,6,7,8-tetrahydrothieno[3,2-b]azepin-5-one
• InChI: InChI=1S/C8H10N2OS/c9-5-1-2-7-6(3-4-12-7)10-8(5)11/h3-5H,1-2,9H2,(H,10,11)
• InChI Key: WXHZHKVGSYYDGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CS2)NC(=O)C1N

Description

6-Amino-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one is a heterocyclic compound featuring a fused thienoazepinone scaffold with an amino substituent at the 6-position. Its molecular formula is C₉H₁₀N₂OS, and it is identified by CAS number 170492-91-8 and synonyms such as SCHEMBL8623465 and AKOS026727946 . The compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules targeting neurological and oncological pathways. Its hydrochloride salt (CAS: 1443979-72-3) is also commercially available, emphasizing its relevance in pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-amino-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminothiophene with a suitable carbonyl compound, followed by cyclization to form the thienoazepine ring. The reaction conditions often include the use of acidic or basic catalysts and may require elevated temperatures to facilitate the cyclization process.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis systems, and stringent quality control measures to ensure the purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

6-amino-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or amine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce a variety of substituted thienoazepine derivatives.

Scientific Research Applications

6-amino-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 6-amino-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor, receptor agonist, or antagonist, depending on its structure and the biological system in which it is used. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Key Observations :

• The Skraup reaction is a common strategy for fused heterocycles but requires precise control of solvents (e.g., nitrobenzene) and catalysts (e.g., FeSO₄) .
• Substituent positioning (e.g., amino at 6 vs. 8) significantly alters electronic properties and bioactivity.

Physicochemical Properties

Predicted or experimental properties of selected analogs are compared below:

Compound	Boiling Point (°C)	pKa	Density (g/cm³)	PSA (Ų)	Reference
6-Amino-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one	Not reported	Not reported	Not reported	~65–70*
8-(Dimethylamino)-4,6,7,8-tetrahydro-5H-thieno[3,2-b]azepin-5-one	360.4 ± 42.0	14.53 ± 0.40	1.22 ± 0.1	32.34
6-Amino-2,4-dimethyl-thiazolo[4,5-b]azepin-5-one	Not reported	Not reported	Not reported	~85–90*

Notes:

• PSA (Polar Surface Area): The amino group in the target compound increases PSA compared to dimethylamino analogs, influencing solubility and membrane permeability .

Biological Activity

6-Amino-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one (CAS Number: 1443979-72-3) is a heterocyclic compound that has gained attention for its potential biological activities. This article explores its pharmacological properties, including cytotoxicity and antiproliferative effects against various cancer cell lines.

The molecular formula of 6-amino-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one is $C_8H_{10}N_2OS$, with a molecular weight of approximately 182.24 g/mol. The compound is often studied in its hydrochloride form (CAS Number: 88045-70-9), which enhances its solubility and stability in biological assays.

Antitumor Activity

Research indicates that derivatives of thieno[3,2-b]azepine compounds exhibit significant antitumor activity. A study investigating various thienopyrimidine derivatives showed that some compounds demonstrated cytotoxic effects on human cancer cell lines such as MCF-7 (breast cancer) and HT-29 (colon cancer) with IC50 values in the low nanomolar range .

Table 1: Antiproliferative Activity of Thieno[3,2-b]azepine Derivatives

Compound	Cell Line	IC50 (nM)	Mechanism of Action
Compound A	MCF-7	9.1	EGFR-TK Inhibition
Compound B	MCF-7	28.0	VEGF/KDR Inhibition
Compound C	HT-29	3.0	CDK Inhibition

The above table summarizes the antiproliferative effects of selected derivatives against various cell lines.

The mechanisms through which 6-amino-4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one exerts its biological effects include:

• Inhibition of Protein Kinases : Several studies have highlighted the compound's ability to inhibit key protein kinases involved in cell proliferation and survival pathways.
• Induction of Apoptosis : The compound has been shown to trigger apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : Specific derivatives have been noted for their capacity to induce cell cycle arrest at various phases, thereby preventing cancer cell division.

Case Study 1: Cytotoxicity Assessment

A comprehensive cytotoxicity assessment was performed using the MTT assay on several human cancer cell lines (MCF-7, MDA-MB-231). The study revealed that certain derivatives exhibited high selectivity and potency against cancer cells while sparing normal cells .

Case Study 2: In Vivo Studies

In vivo studies using murine models have demonstrated the efficacy of thieno[3,2-b]azepine derivatives in reducing tumor size significantly compared to control groups. These findings suggest potential for therapeutic applications in oncology .

Pharmacokinetics

Pharmacokinetic studies indicate that compounds derived from thieno[3,2-b]azepin exhibit favorable absorption and distribution characteristics. Preliminary data suggest moderate metabolic stability and a reasonable half-life conducive for therapeutic use.